Cas no 76383-09-0 ( )

• Product Name: &nbsp
• CAS No: 76383-09-0
• MF: C₁₇H₁₆N₂OS₂
• MW: 328.451741218567
• CID: 982613
• PubChem ID: 331966
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (6E)-6-[[(2-propylsulfanyl-1,3-benzothiazol-6-yl)amino]methylidene]cyclohexa-2,4-dien-1-one
• NSC327348
• DTXSID80421890
• NSC-327348
• 76383-09-0
• (6E)-6-({[2-(Propylsulfanyl)-1,3-benzothiazol-6-yl]amino}methylidene)cyclohexa-2,4-dien-1-one
•  

• Inchi： 1S/C17H16N2OS2/c1-2-9-21-17-19-14-8-7-13(10-16(14)22-17)18-11-12-5-3-4-6-15(12)20/h3-8,10-11,20H,2,9H2,1H3/b18-11+
• InChI Key： MITRFJAIWOSLBJ-WOJGMQOQSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)/N=C/C1C=CC=CC=1O)SCCC

Computed Properties

• Exact Mass: 328.07058
• Monoisotopic Mass: 328.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 99Ų

Experimental Properties

• PSA: 41.99